molecular formula C21H18ClNO3 B2674766 N-(3-chlorophenyl)-2-[4-(4-methylphenoxy)phenoxy]acetamide CAS No. 392237-95-5

N-(3-chlorophenyl)-2-[4-(4-methylphenoxy)phenoxy]acetamide

Cat. No. B2674766
CAS RN: 392237-95-5
M. Wt: 367.83
InChI Key: ODMBZQJWSJMYOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-chlorophenyl)-2-[4-(4-methylphenoxy)phenoxy]acetamide, also known as GW 501516 or Cardarine, is a synthetic drug that has been extensively studied for its potential applications in the field of sports performance enhancement and metabolic diseases. It belongs to a class of compounds known as selective androgen receptor modulators (SARMs) and acts as a peroxisome proliferator-activated receptor delta (PPARδ) agonist.

Scientific Research Applications

  • Anticancer, Anti-Inflammatory, and Analgesic Activities : A study by Rani, Pal, Hegde, and Hashim (2014) synthesized derivatives of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide and evaluated their anticancer, anti-inflammatory, and analgesic activities. Their research showed that compounds with halogens on the aromatic ring, including a similar structure to N-(3-chlorophenyl)-2-[4-(4-methylphenoxy)phenoxy]acetamide, displayed promising anticancer and anti-inflammatory properties (Rani et al., 2014).

  • Potential Insecticidal Agents : Rashid et al. (2021) investigated the synthesis of N-(4-chlorophenyl)-2-phenoxyacetamide derivatives for their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis. This study highlights the potential of phenoxyacetamide derivatives, closely related to N-(3-chlorophenyl)-2-[4-(4-methylphenoxy)phenoxy]acetamide, as insecticides (Rashid et al., 2021).

  • Synthesis Methods and Optimization : Gao Yonghong (2009) conducted research on the synthesis of N-Methyl-2-[4-(4-chlorophenoxy)phenoxy] Acetamide, which is structurally similar to the compound . The study focused on optimizing reaction conditions and yields, contributing valuable information for the synthesis of related compounds (Gao Yonghong, 2009).

  • Spectroscopic and Quantum Mechanical Studies : Mary et al. (2020) synthesized and studied various benzothiazolinone acetamide analogs, including compounds structurally similar to N-(3-chlorophenyl)-2-[4-(4-methylphenoxy)phenoxy]acetamide. Their research included spectroscopic analysis, quantum mechanical studies, and modeling for potential use in photovoltaic efficiency and as ligand-protein interactions (Mary et al., 2020).

  • Antioxidant Activity : Nguyen et al. (2021) synthesized chalcones containing N-arylacetamide groups, including compounds structurally similar to N-(3-chlorophenyl)-2-[4-(4-methylphenoxy)phenoxy]acetamide. Their study evaluated the antioxidant activity of these compounds, revealing significant antioxidant properties (Nguyen et al., 2021).

properties

IUPAC Name

N-(3-chlorophenyl)-2-[4-(4-methylphenoxy)phenoxy]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18ClNO3/c1-15-5-7-19(8-6-15)26-20-11-9-18(10-12-20)25-14-21(24)23-17-4-2-3-16(22)13-17/h2-13H,14H2,1H3,(H,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ODMBZQJWSJMYOR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)OC2=CC=C(C=C2)OCC(=O)NC3=CC(=CC=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18ClNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-chlorophenyl)-2-[4-(4-methylphenoxy)phenoxy]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.